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Compound of Interest

Compound Name: STAD 2

Cat. No.: B611025

For researchers, scientists, and professionals in drug development, the proper disposal of
laboratory reagents is a critical component of ensuring a safe and compliant work environment.
While specific disposal instructions for STAD 2, a cell-permeable A-Kinase Anchoring Protein
(AKAP) disruptor, are not readily available from manufacturers, a comprehensive
understanding of its properties combined with established laboratory waste management
principles can guide its safe disposition. This document provides essential information on the
characteristics of STAD 2 and outlines a procedural framework for its proper disposal,
emphasizing the importance of adhering to institutional and local regulations.

Chemical and Physical Properties of STAD 2

A clear understanding of a substance's properties is the first step toward its safe handling and
disposal. The available data for STAD 2 is summarized below.
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Property Value

Molecular Weight 2096.68 g/mol [1][2]

Molecular Formula C102H182N24022[1][2][3]

Appearance Solid[3]

Solubility Soluble to 1 mg/ml in 50% acetonitrile/water[1]
[2]

Storage Store at -20°C[1][2]

CAS Number 1542100-77-5[1]

General Disposal Procedures for Laboratory
Chemicals

In the absence of explicit instructions for STAD 2, the following general procedures for the
disposal of chemical waste should be followed. These steps are based on standard laboratory
safety protocols and are intended as a guide. Always consult your institution's Environmental
Health and Safety (EHS) department for specific protocols and to ensure compliance with local,
state, and federal regulations.

Step 1: Waste Identification and Classification

o Characterize the Waste: Based on its known properties, STAD 2 is a solid organic
compound. While specific hazard classifications are not provided in the search results, it
should be treated as a potentially hazardous chemical.

o Consult Safety Data Sheets (SDS): Although a specific SDS for STAD 2 was not found, it is
crucial to always search for and review the SDS for any chemical before use and disposal[4].
An SDS provides comprehensive safety and disposal information. In its absence, treat the
substance with caution.

e Segregate Waste: Do not mix STAD 2 waste with other chemical waste streams unless
explicitly permitted by your institution's EHS guidelines. Incompatible chemicals can react
dangerously.
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Step 2: Containerization and Labeling

o Use Appropriate Containers: Collect STAD 2 waste in a designated, leak-proof container that
is compatible with the chemical.

o Label Clearly: The container must be clearly labeled with the words "Hazardous Waste," the
full chemical name ("STAD 2"), and the primary hazard(s) (e.g., "Chemical Waste for
Incineration™). Include the accumulation start date.

Step 3: Storage of Waste

o Designated Area: Store the waste container in a designated satellite accumulation area
(SAA) that is under the control of the laboratory.

e Secondary Containment: Place the waste container in a secondary containment bin to
prevent spills.

o Follow Storage Conditions: Adhere to the recommended storage conditions for STAD 2,
which is -20°C, if storing for an extended period before disposal pickup[1][2].

Step 4: Scheduling Waste Pickup

o Contact EHS: Once the waste container is full or the accumulation time limit set by your
institution is reached, contact your EHS department to schedule a waste pickup.

o Documentation: Complete any required waste disposal forms or manifests as instructed by
your EHS office.

Experimental Protocols: STAD 2 as an AKAP
Disruptor

STAD 2 is a stapled peptide designed to disrupt the interaction between Protein Kinase A
(PKA) and AKAPs. This mechanism is central to its function in research applications.

Mechanism of Action: STAD 2 selectively binds to the RIl subunit of PKA with high affinity (Kd =
6.2 nM), thereby blocking its interaction with AKAPs[1][2]. AKAPs are scaffolding proteins that
localize PKA to specific subcellular locations, which is crucial for the spatial and temporal

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b611025?utm_src=pdf-body
https://www.benchchem.com/product/b611025?utm_src=pdf-body
https://www.benchchem.com/product/b611025?utm_src=pdf-body
https://www.rndsystems.com/products/stad-2_6566
https://www.glpbio.com/stad-2.html
https://www.benchchem.com/product/b611025?utm_src=pdf-body
https://www.benchchem.com/product/b611025?utm_src=pdf-body
https://www.benchchem.com/product/b611025?utm_src=pdf-body
https://www.rndsystems.com/products/stad-2_6566
https://www.glpbio.com/stad-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

regulation of PKA signaling. By disrupting this interaction, STAD 2 can be used to study the
physiological roles of PKA signaling at specific locations within the cell.
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Mechanism of STAD 2 as an AKAP disruptor.
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Decision workflow for the disposal of STAD 2.

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b611025?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Disposal of STAD 2: A Guide to Safe and
Compliant Practices]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611025#stad-2-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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